2-(2-chlorophenyl)-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]acetamide
• InChI: InChI=1S/C18H18ClN3O2/c1-21-9-6-13-7-10-22(18(24)17(13)21)11-8-20-16(23)12-14-4-2-3-5-15(14)19/h2-7,9-10H,8,11-12H2,1H3,(H,20,23)
• InChI Key: GHVSJAORICSSJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol
• CAS No.: 2034460-17-6

Description

2-(2-chlorophenyl)-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)acetamide is a synthetic organic compound featuring a complex multi-heterocyclic structure. This molecule is built around a 1H-pyrrolo[2,3-c]pyridin-7(6H)-one core, a privileged scaffold in medicinal chemistry known for its potential in drug discovery . The structure is further elaborated with a 2-chlorophenyl acetamide group linked via an ethyl chain to the pyrrolopyridinone nitrogen. Compounds based on the pyrrolopyridinone and related heterocyclic systems have been investigated as inhibitors of various biological targets. For instance, similar 1H-Pyrrolo[2,3-c]pyridin-7(6H)-ones have been identified and patented as potent inhibitors of BET (Bromodomain and Extra-Terminal motif) proteins, which are important targets in oncology and other disease areas . The specific research applications for this compound will depend on the biological system under investigation. Researchers are advised to consult the current scientific literature for the most recent findings on compounds with this structural class. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Key Observations :

• Higher melting points in and compounds correlate with rigid aromatic substituents (e.g., dichlorophenyl, naphthyl).
• The target compound’s lack of electron-withdrawing groups (compared to ) may reduce acidity of the acetamide NH .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for this compound, and how can reaction yields be improved?

• Methodological Answer : Synthesis typically involves multi-step reactions, starting with the pyrrolo[2,3-c]pyridine core. Key steps include alkylation of the pyrrolopyridine nitrogen, chlorophenylacetamide coupling, and oxidation to introduce the 7-oxo group. Yield optimization often requires:

• Continuous flow reactors to enhance reaction homogeneity and reduce side products .
• Chromatographic purification (e.g., flash chromatography with gradient elution) to isolate high-purity intermediates .
• Temperature control (e.g., 60–80°C for amide bond formation) to prevent thermal degradation .

Q. Which spectroscopic techniques are most reliable for structural confirmation?

• Methodological Answer :

• NMR spectroscopy : Use $^1H$- and $^{13}C$-NMR to verify substituent positions (e.g., chlorophenyl protons at δ 7.3–7.5 ppm, acetamide carbonyl at ~170 ppm) .
• High-resolution mass spectrometry (HRMS) : Confirm molecular formula (e.g., [M+H]$^+$ peaks with <2 ppm error) .
• IR spectroscopy : Identify functional groups (e.g., C=O stretch at ~1650 cm$^{-1}$) .

Q. What standard assays are used to evaluate its preliminary biological activity?

• Methodological Answer :

• Cytotoxicity assays : MTT or CellTiter-Glo® against cancer cell lines (e.g., MCF-7) with IC$_{50}$ values calculated via dose-response curves .
• Enzyme inhibition : Fluorescence-based assays for targets like COX-2 or kinases, comparing inhibition to reference compounds (e.g., NSAIDs for COX-2) .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced target selectivity?

• Methodological Answer :

• Docking studies : Use software like AutoDock Vina to predict binding poses within target pockets (e.g., kinase ATP-binding sites). Focus on optimizing hydrogen bonds with the acetamide group .
• MD simulations : Analyze stability of ligand-receptor complexes over 100+ ns trajectories to identify critical interactions (e.g., chlorophenyl hydrophobic packing) .
• QSAR models : Corrogate substituent effects (e.g., methyl vs. ethyl groups on pyrrolopyridine) with bioactivity data .

Q. How can contradictory IC$_{50}$ values between similar compounds be resolved?

• Methodological Answer :

• Assay standardization : Ensure consistent cell lines (e.g., MCF-7 vs. HeLa) and incubation times. Example discrepancies:

Compound	Target	IC$_{50}$ (µM)	Notes
Analog A (chlorophenyl)	MCF-7	15	24-hour exposure
Analog B (fluorophenyl)	MCF-7	30	48-hour exposure

• Metabolic stability testing : Use liver microsomes to assess if differences arise from compound degradation .

Q. What strategies mitigate challenges in scaling up synthesis while maintaining purity?

• Methodological Answer :

• Flow chemistry : Transition from batch to continuous flow to improve heat/mass transfer, reducing byproducts .
• Design of Experiments (DoE) : Apply fractional factorial designs to optimize solvent (e.g., DMF vs. THF), catalyst load (e.g., Pd/C), and temperature .
• In-line analytics : Use PAT tools like ReactIR™ to monitor reaction progress in real time .

Data Contradiction Analysis

Q. Why do structural analogs show divergent biological activities despite minimal substituent changes?

• Methodological Answer :

• Steric/electronic profiling : Compare substituent effects via Hammett constants (σ) or Taft parameters. For example:

Substituent	σ (Hammett)	IC$_{50}$ (µM)
-Cl	+0.23	15
-F	+0.06	30
-CH$_3$	-0.17	50

• Crystallography : Resolve co-crystal structures to identify critical binding interactions disrupted by minor changes .